4-{3-[(4-fluorophenyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoic acid

• IUPAC Name: 4-[3-(4-fluoroanilino)-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C17H13FN2O4/c18-11-3-5-12(6-4-11)19-14-9-15(21)20(16(14)22)13-7-1-10(2-8-13)17(23)24/h1-8,14,19H,9H2,(H,23,24)
• InChI Key: PUBWBDBNPCINBN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)C(=O)O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O4
• Molecular Weight: 328.29 g/mol

Description

4-{3-[(4-fluorophenyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoic acid, commonly known as FABP inhibitor, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

FABP inhibitor exerts its effects by binding to FABPs, preventing the transport of fatty acids to their target tissues. This leads to a decrease in lipid accumulation and inflammation, which can help to prevent the development of various diseases. FABP inhibitor has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a critical role in regulating energy metabolism in the body.
Biochemical and Physiological Effects:
FABP inhibitor has been shown to have several biochemical and physiological effects, including a decrease in lipid accumulation, inflammation, and oxidative stress. It has also been shown to improve insulin sensitivity, glucose tolerance, and lipid metabolism. FABP inhibitor has also been shown to have anti-tumor effects, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

FABP inhibitor has several advantages for lab experiments, including its ability to selectively inhibit FABPs, its low toxicity, and its ease of synthesis. However, FABP inhibitor also has some limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of FABP inhibitor, including its potential as a therapeutic agent for metabolic disorders, cardiovascular diseases, and cancer. Further studies are needed to determine the optimal dosage and administration of FABP inhibitor, as well as its long-term effects on the body. Additionally, the development of more potent and selective FABP inhibitors could lead to the development of more effective treatments for various diseases.

Scientific Research Applications

FABP inhibitor has been extensively studied for its potential in treating various diseases, including metabolic disorders, cardiovascular diseases, and cancer. It has been shown to inhibit the activity of fatty acid-binding proteins (FABPs), which play a crucial role in the transport and metabolism of fatty acids in the body. By inhibiting FABPs, FABP inhibitor can reduce the uptake and utilization of fatty acids, leading to a decrease in lipid accumulation and inflammation.